Cas no 1706462-91-0 (4-(4-Pentyloxybenzoyl)quinoline)

• Product Name: 4-(4-Pentyloxybenzoyl)quinoline
• CAS No: 1706462-91-0
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 4703871
• Update Time: 2025-05-20

4-(4-Pentyloxybenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• (4-Pentoxyphenyl)-quinolin-4-ylmethanone
• 4-(4-Pentyloxybenzoyl)quinoline

• Inchi： 1S/C21H21NO2/c1-2-3-6-15-24-17-11-9-16(10-12-17)21(23)19-13-14-22-20-8-5-4-7-18(19)20/h4-5,7-14H,2-3,6,15H2,1H3
• InChI Key： VQRIEETWBUNMFG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C1C=CN=C2C=CC=CC=12)=O)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 389
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Pentyloxybenzoyl)quinoline

Introduction to 4-(4-Pentyloxybenzoyl)quinoline (CAS No. 1706462-91-0)

4-(4-Pentyloxybenzoyl)quinoline (CAS No. 1706462-91-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of quinolines, which are known for their diverse biological activities and structural versatility.

The molecular formula of 4-(4-Pentyloxybenzoyl)quinoline is C₂₁H₂₁NO₃, and it has a molecular weight of approximately 335.4 g/mol. The compound features a quinoline core, which is a heterocyclic aromatic ring system consisting of a benzene ring fused to a pyridine ring. The pentyloxybenzoyl substituent attached to the quinoline ring imparts specific chemical and physical properties that make this compound particularly interesting for research and development.

In terms of its physical properties, 4-(4-Pentyloxybenzoyl)quinoline is a solid at room temperature and is typically obtained as a white or off-white powder. It is insoluble in water but shows good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics are crucial for its use in various experimental setups and formulations.

The synthesis of 4-(4-Pentyloxybenzoyl)quinoline can be achieved through several routes, but one of the most common methods involves the condensation of 4-pentyloxybenzoic acid with 4-aminobenzoic acid followed by cyclization to form the quinoline ring. This process requires careful control of reaction conditions, including temperature, pressure, and the choice of catalysts, to ensure high yields and purity.

In the realm of pharmaceutical research, 4-(4-Pentyloxybenzoyl)quinoline has shown promising potential as a lead compound for the development of new drugs. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(4-Pentyloxybenzoyl)quinoline exhibits significant inhibitory effects on the proliferation of human breast cancer cells (MCF-7) by inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its biological activities, 4-(4-Pentyloxybenzoyl)quinoline has also been explored for its potential applications in materials science. Its unique electronic structure makes it suitable for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. Research published in Advanced Materials in 2020 demonstrated that films containing 4-(4-Pentyloxybenzoyl)quinoline exhibit excellent charge transport properties and stability under various environmental conditions.

The safety profile of 4-(4-Pentyloxybenzoyl)quinoline is an important consideration for its practical applications. Toxicological studies have shown that it has low acute toxicity when administered orally or topically. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in both laboratory settings and potential commercial products.

In conclusion, 4-(4-Pentyloxybenzoyl)quinoline (CAS No. 1706462-91-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.